Cas no 946337-91-3 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 946337-91-3
• MF: C₁₇H₂₀N₂O₅S₂
• MW: 396.481101989746
• CID: 5514305
• Update Time: 2025-06-30

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-2-methoxy-5-methyl-
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C17H20N2O5S2/c1-13-7-8-16(24-2)17(11-13)26(22,23)18-14-5-3-6-15(12-14)19-9-4-10-25(19,20)21/h3,5-8,11-12,18H,4,9-10H2,1-2H3
• InChI Key： KCKBCBJDYVVUFB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3CCCS3(=O)=O)=C2)(=O)=O)=CC(C)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide

Introduction to N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 946337-91-3)

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 946337-91-3, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry. The intricate molecular framework of this compound, characterized by its N-(3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl)-2-methoxy-5-methylbenzene-1-sulfonamide moiety, suggests a potential for diverse pharmacological interactions.

The structural composition of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide incorporates several key functional groups that are widely recognized for their role in modulating biological pathways. The presence of a thiazolidinone ring system is particularly noteworthy, as it is often associated with compounds that exhibit antimicrobial and anti-inflammatory properties. Additionally, the sulfonamide group appended to the phenyl ring enhances the compound's solubility and bioavailability, making it a candidate for oral administration in therapeutic applications.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological profiles. The sulfonamide moiety is well-documented for its ability to interact with various biological targets, including enzymes and receptors involved in metabolic and inflammatory processes. The specific arrangement of atoms in N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide may contribute to its unique binding affinity and selectivity towards certain therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, cardiovascular diseases, and autoimmune disorders. The ability of sulfonamide derivatives to modulate inflammatory responses has been extensively studied, and compounds like N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide may offer a novel approach to managing these conditions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The incorporation of the thiazolidinone ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to enhance the efficiency and selectivity of the synthetic pathway.

Evaluation of the pharmacological activity of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-y]phenyl)-2-methoxy-S-methylbenzene-l-sulfonamide has been conducted using both in vitro and in vivo models. Preliminary studies have demonstrated promising results in terms of anti-inflammatory and antioxidant activities. These findings are particularly encouraging given the growing interest in natural product-inspired drug discovery. The structural features of this compound suggest that it may interact with multiple targets simultaneously, leading to a synergistic therapeutic effect.

The potential therapeutic applications of this compound extend beyond anti-inflammatory treatments. Research indicates that sulfonamide derivatives may also exhibit antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This dual functionality makes N-l-(3(l,l-dioxol-l(lambda6),z-thiazolidln-Z-vl)phenvl)-Z-me thylo-S-me thylbenzene-l-sulfonarnide an attractive candidate for developing combination therapies that address both inflammation and infection.

In conclusion，N-l-(3(l,l-dioxiol-l(lambda6),z-thiazolidln-Z-vl)phenvl)-Z-me thylo-S-me thylbenzene-l-sulfonarnide (CAS No 94633791 93) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities。Further research is warranted to fully elucidate its mechanism(s) of action and explore its potential as a therapeutic agent。The development of novel sulfonarnide derivatives continues to be an active area of investigation，and compounds like this one highlight the importance of innovative approaches in drug discovery。